Cas no 92197-47-2 ((1-Benzylpyrrolidine-2,5-diyl)dimethanol hydrochloride)

• Product Name: (1-Benzylpyrrolidine-2,5-diyl)dimethanol hydrochloride
• CAS No: 92197-47-2
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 1088487
• PubChem ID: 73554195
• Update Time: 2025-04-20

(1-Benzylpyrrolidine-2,5-diyl)dimethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Benzylpyrrolidine-2,5-diyl)dimethanol hydrochloride
• 92197-47-2

• Inchi： 1S/C13H19NO2.ClH/c15-9-12-6-7-13(10-16)14(12)8-11-4-2-1-3-5-11;/h1-5,12-13,15-16H,6-10H2;1H
• InChI Key： NNANSFYVDWMABG-UHFFFAOYSA-N
• SMILES： Cl.OCC1CCC(CO)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 257.1182566g/mol
• Monoisotopic Mass: 257.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų